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Compound of Interest

Compound Name: 6-Bromo-4-chloroquinazoline

Cat. No.: B1286153

Technical Data Summary: 6-Bromo-4-
chloroquinazoline

This document provides essential physicochemical data for 6-Bromo-4-chloroquinazoline, a
compound relevant to researchers and professionals in the fields of chemical synthesis and
drug development.

Physicochemical Properties

The fundamental molecular properties of 6-Bromo-4-chloroquinazoline have been
determined and are summarized in the table below. This data is critical for stoichiometric
calculations, analytical characterization, and experimental design.

Property Value

Molecular Formula C8H4BrCIN2[1][2][3]
Molecular Weight 243.49 g/mol [1][2][3]
CAS Number 38267-98-8[1]

Logical Relationship of Molecular Components

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1286153?utm_src=pdf-interest
https://www.benchchem.com/product/b1286153?utm_src=pdf-body
https://www.benchchem.com/product/b1286153?utm_src=pdf-body
https://www.calpaclab.com/6-bromo-4-chloroquinazoline-min-97-100-grams/ala-b176334-100g
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinazoline
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f4b38?context=bbe
https://www.calpaclab.com/6-bromo-4-chloroquinazoline-min-97-100-grams/ala-b176334-100g
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinazoline
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f4b38?context=bbe
https://www.calpaclab.com/6-bromo-4-chloroquinazoline-min-97-100-grams/ala-b176334-100g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The molecular formula dictates the molecular weight, with each element contributing a specific
mass to the total. The relationship between the elemental composition and the final molecular
weight is illustrated below.

Elemental Composition

Carbon (C)
Hydrogen (H) . Molecular Formula . Molecular Weight
Bromine (Br) C8H4BrCIN2 243.49 g/mol
Chlorine (Cl)

Nitrogen (N)

Click to download full resolution via product page

Caption: Relationship between elemental composition, molecular formula, and molecular
weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. 6-Bromo-4-chloro-quinazoline | C8H4BrCIN2 | CID 16770310 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 6-Bromo-4-chloroquinazoline | 38267-96-8 [sigmaaldrich.com]

To cite this document: BenchChem. [6-Bromo-4-chloroquinazoline molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1286153#6-bromo-4-chloroquinazoline-molecular-
weight-and-formula]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1286153?utm_src=pdf-body-img
https://www.benchchem.com/product/b1286153?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/6-bromo-4-chloroquinazoline-min-97-100-grams/ala-b176334-100g
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinazoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinazoline
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f4b38?context=bbe
https://www.benchchem.com/product/b1286153#6-bromo-4-chloroquinazoline-molecular-weight-and-formula
https://www.benchchem.com/product/b1286153#6-bromo-4-chloroquinazoline-molecular-weight-and-formula
https://www.benchchem.com/product/b1286153#6-bromo-4-chloroquinazoline-molecular-weight-and-formula
https://www.benchchem.com/product/b1286153#6-bromo-4-chloroquinazoline-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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